![molecular formula C26H27NSi2 B1580946 1-Methyl-N-(methyldiphenylsilyl)-1,1-diphenylsilylamine CAS No. 7453-26-1](/img/structure/B1580946.png)
1-Methyl-N-(methyldiphenylsilyl)-1,1-diphenylsilylamine
Overview
Description
1-Methyl-N-(methyldiphenylsilyl)-1,1-diphenylsilylamine, also known as 1,3-Dimethyl-1,1,3,3-tetraphenyldisilazane or Bis(methyldiphenylsilyl)amine, is a chemical compound with the molecular formula C26H27NSi2 . It is used as a silylating reagent, particularly for the hydrophobization of glass or silica surfaces.
Molecular Structure Analysis
The molecular structure of this compound consists of two silicon atoms, one nitrogen atom, twenty-six carbon atoms, and twenty-seven hydrogen atoms . The IUPAC name for this compound is bis (methyldiphenylsilyl)amine .Physical And Chemical Properties Analysis
This compound has a molecular weight of 409.68 g/mol . It has a predicted density of 1.07±0.1 g/cm3 . The compound has a melting point of 87-89 °C and a boiling point of 210-220 °C at 0.5 mmHg . Its vapor pressure is 1.33E-08mmHg at 25°C .Scientific Research Applications
Insertion Reactions and Cycloadditions
- 1-Methyl-N-(methyldiphenylsilyl)-1,1-diphenylsilylamine, through its derivatives, participates in selective insertion reactions with isocyanates and isothiocyanates. These reactions involve the cleavage of the Si–N bond and subsequent cycloadditions, leading to various complex compounds (Matsuda, Itoh, & Ishii, 1972).
Synthesis of Peptide Mimics
- The compound has been used in the stereocontrolled synthesis of methyl silanediol peptide mimics. This involves the treatment of chiral sulfinimines with derivatives of this compound to produce sulfinamides, which are significant in peptide chain extensions and protease inhibition research (Nielsen et al., 2007).
Electrochemical Reduction Studies
- In electrochemistry, the compound is involved in studies of electrochemical reduction of dichlorosilanes. This process is essential in understanding the formation of various silacyclopentenes and silabutenes, which have implications in organosilicon chemistry (Kunai, Ueda, Toyoda, & Ishikawa, 1994).
Hydroamination Studies
- This compound derivatives are also involved in hydroamination studies. These studies focus on the regioselective hydroamination of compounds like diphenylbutadiyne, which is pivotal in the synthesis of specific amines (Younis, Krieck, Görls, & Westerhausen, 2016).
Crystal Structure Analysis
- Analysis of the crystal structure of derivatives of this compound helps in understanding the spatial arrangement and bonding properties of organosilicon compounds, which are important in materials science (Delord, Fronczek, Perez, & Larson, 1993).
Photoreactivity and Nucleophilic Addition
- The compound's derivatives are studied for their photoreactivity and nucleophilic addition properties, which are relevant in photochemistry and the synthesis of specific substituted amines (Yamashita, Shiomori, Yasuda, & Shima, 1991).
Mechanism of Action
Target of Action
1,3-Dimethyl-1,1,3,3-tetraphenyldisilazane, also known as 1,1,3,3-Tetraphenyl-1,3-dimethyldisilazane, primarily targets glass or silica surfaces . It is used as a silylating reagent, which means it introduces silyl groups into other molecules or surfaces .
Mode of Action
The compound interacts with its targets (glass or silica surfaces) through a process known as silylation . Silylation involves the replacement of a reactive hydrogen atom in a molecule with a silyl group. In this case, the reactive hydrogen atoms on the glass or silica surface are replaced with silyl groups from the 1,3-Dimethyl-1,1,3,3-tetraphenyldisilazane molecule .
Biochemical Pathways
The process of silylation, which the compound is involved in, is a well-known method for modifying surfaces, particularly in the field of chromatography .
Result of Action
The primary result of the action of 1,3-Dimethyl-1,1,3,3-tetraphenyldisilazane is the hydrophobization of glass or silica surfaces . This means that the treated surfaces become water-repellent, which can be beneficial in various applications, such as in chromatography columns .
Action Environment
The efficacy and stability of 1,3-Dimethyl-1,1,3,3-tetraphenyldisilazane can be influenced by various environmental factors. For instance, the compound should be stored under inert gas and in a cool, dry place to prevent decomposition . Additionally, it should be protected from moisture, as it can react with water .
properties
IUPAC Name |
[methyl-[[methyl(diphenyl)silyl]amino]-phenylsilyl]benzene | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C26H27NSi2/c1-28(23-15-7-3-8-16-23,24-17-9-4-10-18-24)27-29(2,25-19-11-5-12-20-25)26-21-13-6-14-22-26/h3-22,27H,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YFONAHAKNVIHPT-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C[Si](C1=CC=CC=C1)(C2=CC=CC=C2)N[Si](C)(C3=CC=CC=C3)C4=CC=CC=C4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C26H27NSi2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00996050 | |
Record name | 1-Methyl-N-[methyl(diphenyl)silyl]-1,1-diphenylsilanamine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00996050 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
409.7 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
7453-26-1 | |
Record name | 1-Methyl-N-(methyldiphenylsilyl)-1,1-diphenylsilanamine | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=7453-26-1 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 1-Methyl-N-(methyldiphenylsilyl)-1,1-diphenylsilylamine | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0007453261 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 1-Methyl-N-[methyl(diphenyl)silyl]-1,1-diphenylsilanamine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00996050 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 1-methyl-N-(methyldiphenylsilyl)-1,1-diphenylsilylamine | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.028.388 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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